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Compound of Interest

Compound Name: 1-Butyne

Cat. No.: B089482

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on safely managing the hazards associated with 1-Butyne, an
extremely flammable gas. The following troubleshooting guides and frequently asked questions
(FAQs) are designed to address specific issues that may arise during experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What are the primary flammability hazards of 1-Butyne?
Al: 1-Butyne is an extremely flammable gas that can form explosive mixtures with air.[1][2][3]

Its vapors are heavier than air and can travel along the ground to a distant ignition source,
causing a flashback.[4] The gas is stored under pressure and may explode if heated.[1]

Q2: | suspect a 1-Butyne leak in my lab. What is the immediate course of action?

A2: If you suspect a leak, immediately evacuate all personnel from the danger area.[2] If it is
safe to do so, eliminate all ignition sources, such as open flames, sparks, and hot surfaces.[2]
[5] Do not attempt to extinguish a leaking gas fire unless the leak can be stopped safely.[3][6]
Ventilate the area and move the leaking container to a well-ventilated space if possible.[1][3]

Q3: What personal protective equipment (PPE) is required when working with 1-Butyne?
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A3: When handling 1-Butyne, it is crucial to use appropriate PPE to prevent exposure. This
includes:

Eye Protection: Chemical goggles or safety glasses and a face shield.[1]

Hand Protection: Protective gloves.[1] For handling the liquefied gas, use cold-insulating
gloves.[1]

Skin and Body Protection: Wear suitable protective clothing.[1]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1]

Q4: How should 1-Butyne cylinders be stored?

A4: 1-Butyne cylinders must be stored in a cool, dry, and well-ventilated area, away from
sources of ignition.[7] Protect them from sunlight and do not expose them to temperatures
exceeding 50°C (122°F).[1] Cylinders should be stored upright and securely chained to prevent
them from falling.[1]

Q5: In the event of a fire involving a 1-Butyne cylinder, what is the correct firefighting
procedure?

A5: In case of a fire, evacuate the area immediately.[1] If a cylinder is involved, fight the fire
remotely due to the risk of explosion.[1] Use water spray or fog to cool exposed containers.[1]
Suitable extinguishing media include alcohol-resistant foam, carbon dioxide, and dry powder.[1]
Do not extinguish a leaking gas fire unless the leak can be stopped safely.[3][6]

Q6: What are the first-aid measures for exposure to 1-Butyne?

AB:

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
breathing is difficult or has stopped, provide artificial respiration and seek immediate medical
attention.[1][6]

» Skin Contact: Contact with the liquefied gas can cause frostbite.[1] Immediately warm the
affected area with lukewarm water (not to exceed 105°F or 41°C).[2][6] Do not rub the
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affected area. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1][2] Remove contact lenses if present and easy to do. Continue rinsing. Get
immediate medical attention.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Butyne.

Property Value

Chemical Formula C4H6[7]

Molecular Weight 54.09 g/mol [7]

Boiling Point 8 °C (46.4 °F)[7]
Melting Point -126 °C (-194.8 °F)[7]
Flash Point -61 °C (-77.8 °F)[7]
Lower Explosive Limit (LEL) 1.6% by volume in air[6]
Upper Explosive Limit (UEL) 10% by volume in air[6]
Autoignition Temperature 385 °C (725 °F)[6]

Experimental Protocols

Protocol 1: Safe Handling and Dispensing of 1-Butyne Gas

e Preparation:
o Ensure the work area is well-ventilated, preferably within a fume hood.
o Verify that a calibrated gas leak detector is present and functional.

o Remove all potential ignition sources from the vicinity.
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o Don the required personal protective equipment (PPE): safety glasses with side shields,
flame-retardant lab coat, and appropriate gloves.

e Cylinder Inspection and Connection:

o

Visually inspect the 1-Butyne cylinder for any signs of damage or leaks.

[e]

Ensure the cylinder is securely fastened in an upright position.

o

Use a regulator and tubing specifically designed for flammable gases.

[¢]

Connect the regulator to the cylinder valve, ensuring a tight seal. Use only non-sparking
tools for this purpose.[1]

e Dispensing:

[e]

Slowly open the main cylinder valve.

[e]

Adjust the regulator to the desired delivery pressure.

o

Monitor for any audible or visible leaks. If a leak is detected, immediately close the
cylinder valve and address the leak before proceeding.

o

Once the desired amount of gas is dispensed, close the cylinder valve first, then the
regulator valve.

Protocol 2: Emergency Shutdown Procedure
e Immediate Action:

o In the event of a significant leak, fire, or other emergency, immediately close the main
cylinder valve if it is safe to do so.

o Activate the laboratory's emergency shutdown system, if available.
» Evacuation and Notification:

o Evacuate all personnel from the immediate area.
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o Alert laboratory personnel and the designated safety officer.

o If there is a fire, activate the nearest fire alarm.

o First Response (Trained Personnel Only):
o Only trained personnel should attempt to address the emergency.

o For a small fire not involving the cylinder, use a dry chemical or carbon dioxide fire
extinguisher.

o For a leaking gas fire, do not extinguish the flame unless the gas flow can be stopped.[3]

[6]

Visual Workflow
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Start: Experiment with 1-Butyne
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Caption: A workflow for managing hazards during experiments with 1-Butyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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